Cas no 2172106-89-5 (6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole)

• Product Name: 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole
• CAS No: 2172106-89-5
• MF: C₁₁H₁₁BrClNS
• MW: 304.633739709854
• CID: 6212475
• PubChem ID: 165571665
• Update Time: 2025-05-19

6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole
• EN300-1613152
• 2172106-89-5

• Inchi： 1S/C11H11BrClNS/c1-11(2,3)10-14-9-7(13)4-6(12)5-8(9)15-10/h4-5H,1-3H3
• InChI Key： RTMLKKIKNAZXCU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)SC(C(C)(C)C)=N2)Cl

Computed Properties

• Exact Mass: 302.94841g/mol
• Monoisotopic Mass: 302.94841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 2172106-89-5 and Product Name: 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole

The compound with CAS No. 2172106-89-5 and the product name 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its benzothiazole core structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery. The strategic substitution pattern involving bromine, tert-butyl, and chlorine groups endows this molecule with unique chemical properties that make it a promising candidate for further exploration.

6-Bromo-2-tert-butyl-4-chloro-1,3-benzothiazole is a derivative of benzothiazole, a well-known scaffold in the development of bioactive molecules. The benzothiazole moiety is particularly valuable in medicinal chemistry due to its presence in numerous pharmacologically active agents, including antiviral, anticancer, and anti-inflammatory drugs. The introduction of bromine and chlorine substituents at specific positions enhances the electrophilicity of the molecule, making it susceptible to various chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been a growing interest in developing novel benzothiazole derivatives as potential therapeutic agents. The presence of the tert-butyl group at the 2-position adds steric bulk to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This steric effect is particularly important in drug design, as it can help optimize the pharmacokinetic properties of a compound.

One of the most compelling aspects of 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole is its potential as a building block for more complex molecules. The bromine and chlorine atoms serve as excellent handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the structural diversity and pharmacological profile of derivatives.

Recent studies have highlighted the importance of benzothiazole derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that certain benzothiazole-based compounds exhibit inhibitory activity against enzymes involved in cancer progression. The specific substitution pattern of 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole makes it an attractive candidate for further investigation in this context. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding interactions of this compound with target proteins.

The bromine substituent, in particular, has been shown to enhance the metabolic stability of some benzothiazole derivatives. This is crucial for drug development, as compounds with poor metabolic profiles often exhibit limited clinical efficacy due to rapid degradation in vivo. By incorporating bromine into the molecular framework, chemists can modulate the electronic properties of the molecule and influence its stability and bioavailability.

Moreover, the chloro group at the 4-position introduces additional reactivity that can be exploited in medicinal chemistry. Chlorine atoms are known to participate in various interactions with biological targets, including hydrogen bonding and halogen bonding. These interactions can be fine-tuned by altering the electronic environment around the chlorine atom through strategic substitution or derivatization.

The synthesis of 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. Key steps typically include halogenation reactions to introduce bromine and chlorine substituents at desired positions, followed by protection-deprotection strategies to ensure regioselectivity during subsequent functionalization.

In conclusion, 6-bromo-2-tert-butyl-4-chloro-1,3-benzothiazole represents a promising lead compound for pharmaceutical research. Its unique structural features and potential for further derivatization make it an invaluable asset in drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.